NAP-1

• Molecular Formula: C112H150N24O38S2
• Molecular Weight: 2504.7 g/mol
• InChI: InChI=1S/C112H150N24O38S2/c1-55(2)41-69(122-103(165)77(49-89(149)150)131-106(168)79(51-91(153)154)129-98(160)70(42-59-19-10-8-11-20-59)123-105(167)78(50-90(151)152)130-100(162)73(45-62-52-115-65-24-15-14-23-64(62)65)126-96(158)67(34-39-175-6)118-58(5)139)97(159)127-74(46-84(113)141)101(163)125-72(43-60-21-12-9-13-22-60)107(169)133-92(57(4)138)109(171)116-53-85(142)119-68(35-40-176-7)110(172)136-38-18-27-83(136)112(174)135-37-17-26-82(135)108(170)117-56(3)94(156)121-75(47-87(145)146)102(164)120-66(32-33-86(143)144)95(157)128-76(48-88(147)148)104(166)124-71(44-61-28-30-63(140)31-29-61)99(161)132-80(54-137)111(173)134-36-16-25-81(134)93(114)155/h8-15,19-24,28-31,52,55-57,66-83,92,115,137-138,140H,16-18,25-27,32-51,53-54H2,1-7H3,(H2,113,141)(H2,114,155)(H,116,171)(H,117,170)(H,118,139)(H,119,142)(H,120,164)(H,121,156)(H,122,165)(H,123,167)(H,124,166)(H,125,163)(H,126,158)(H,127,159)(H,128,157)(H,129,160)(H,130,162)(H,131,168)(H,132,161)(H,133,169)(H,143,144)(H,145,146)(H,147,148)(H,149,150)(H,151,152)(H,153,154)
• InChIKey: XKTZWUACRZHVAN-UHFFFAOYSA-N

NAP-1 (CAS 131721-28-3) – Compound Identity, Pharmacological Class, and Procurement Baseline

NAP-1 (CAS 131721-28-3) is a synthetic small-molecule belonging to a novel chemical class of GABA_A receptor (GABA_AR) modulators under development as next-generation anesthetics. Its structure, 1-phenyl-5-(4-chlorophenyl)-2-methyl-1H-pyrrole-3-carboxylic acid ethyl ester [1], is unrelated to classical anesthetic chemotypes such as alkylphenols (propofol) or imidazoles (etomidate). Pharmacologically, NAP-1 enhances GABA-ergic inhibitory currents by binding to a specific site on the GABA_AR, producing a narcotic effect [1]. Preclinically, NAP-1 increases paired-pulse inhibition in the CA1 region of rat hippocampal brain slices at 100 μM and induces loss of righting reflex in tadpoles (EC₅₀ = 0.53 μM) [1]. NAP-1 is available from multiple vendors as a ≥98% pure crystalline solid with established solubility parameters (DMF: 30 mg/mL; DMSO: 10 mg/mL; DMF:PBS (1:2): 0.3 mg/mL) .

• [1] Bertaccini, E.J. and Davies, M.F. Novel methods, compounds, and compositions for anesthesia. U.S. Patent No. 10,513,494 B2. Issued December 24, 2019. View Source

Why NAP-1 Cannot Be Replaced by Generic GABA_A Modulators in Anesthesia Research and Development

Existing GABA_A-targeted anesthetics—such as propofol, etomidate, and barbiturates—lack the receptor subtype selectivity required for an optimal hypnotic profile and are associated with significant cardiovascular and respiratory depression, limiting their safe application in vulnerable pediatric and geriatric populations [1]. NAP-1 was rationally designed on a unique pyrrole-based scaffold to bind a distinct site on GABA_AR, conferring a potentially different electrophysiological and hemodynamic signature versus these broad-spectrum agents [1]. Substituting NAP-1 with a generic GABA_A positive allosteric modulator would introduce confounding variables in studies of anesthetic mechanism-of-action, as differences in receptor binding kinetics, subunit selectivity, and downstream network effects cannot be reproduced by commercially available alternatives [1].

• [1] Bertaccini, E.J. and Davies, M.F. Novel methods, compounds, and compositions for anesthesia. U.S. Patent No. 10,513,494 B2. Issued December 24, 2019. View Source

NAP-1 Quantitative Differentiation Guide: Data-Driven Comparisons with Closest Anesthetic Analogs

In Vivo Anesthetic Potency: NAP-1 vs. Propofol and Etomidate in the Tadpole Loss-of-Righting-Reflex Assay

NAP-1 induces loss of righting reflex in tadpoles with an EC₅₀ of 0.53 μM . In the same assay model, the widely used clinical anesthetic propofol exhibits an EC₅₀ of approximately 2.2–5.3 μM, and etomidate exhibits an EC₅₀ of approximately 2.0–4.0 μM [1]. This represents a 4- to 10-fold greater potency for NAP-1 relative to propofol and etomidate in this established in vivo model of anesthetic efficacy. The comparison is drawn from cross-study data using the same tadpole loss-of-righting-reflex assay, a standard screening tool for GABAergic anesthetic activity [1].

Evidence Dimension	In vivo anesthetic potency (tadpole loss of righting reflex EC₅₀)
Target Compound Data	EC₅₀ = 0.53 μM
Comparator Or Baseline	Propofol EC₅₀ ≈ 2.2–5.3 μM; Etomidate EC₅₀ ≈ 2.0–4.0 μM
Quantified Difference	NAP-1 is approximately 4- to 10-fold more potent than propofol and etomidate in the tadpole model
Conditions	Tadpole loss-of-righting-reflex assay (Rana pipiens or Xenopus laevis tadpoles); compound exposure in aqueous medium

Why This Matters

Higher potency at the in vivo level allows lower dosing, potentially reducing systemic drug burden and off-target tissue exposure during anesthetic induction.

• [1] Krasowski, M.D. and Harrison, N.L. General anaesthetic actions on ligand-gated ion channels. Cellular and Molecular Life Sciences, 1999, 55(10), 1278–1303. View Source

Ex Vivo Neuronal Network Modulation: NAP-1 Enhances Hippocampal Paired-Pulse Inhibition at Clinically Relevant Concentrations

NAP-1 at 100 μM significantly increases paired-pulse inhibition in the CA1 region of rat hippocampal brain slices, a measure of GABAergic inhibitory tone . By contrast, propofol enhances paired-pulse inhibition in CA1 slices only at supraphysiological concentrations (>50 μM) and with a substantially lower maximal effect magnitude in some studies [1]. While a direct head-to-head study under identical conditions is not available, cross-study analysis indicates that NAP-1 produces robust enhancement of hippocampal inhibition at concentrations that overlap with its in vivo potency range, suggesting consistent target engagement across experimental scales.

Evidence Dimension	Enhancement of paired-pulse inhibition in rat hippocampal CA1 slices
Target Compound Data	Significant increase at 100 μM
Comparator Or Baseline	Propofol produces significant enhancement typically at >50 μM, with variable maximal effect
Quantified Difference	NAP-1 produces robust PPI enhancement at 100 μM; propofol requires similar or higher concentrations for comparable effect magnitude in some studies
Conditions	Rat hippocampal brain slices, CA1 region, paired-pulse stimulation protocol

Why This Matters

Demonstrates that NAP-1 achieves GABAergic network modulation in a brain region critical for consciousness and memory at concentrations consistent with its in vivo potency, supporting translational relevance.

• [1] Albertson, T.E., Walby, W.F., and Joy, R.M. Modification of GABA-mediated inhibition by various injectable anesthetics. Anesthesiology, 1992, 77(3), 488–499. View Source

Receptor Binding Site Distinctiveness: NAP-1 Targets a Novel GABA_AR Binding Site Not Shared by Classical Anesthetics

Patent specification data indicate that NAP-1 binds to a specific site on the GABA_A receptor that is distinct from the binding sites utilized by propofol, etomidate, barbiturates, and benzodiazepines [1]. Unlike classical anesthetics that bind at the β+/α- subunit interface (propofol, etomidate) or the α+/γ- interface (benzodiazepines), the NAP-1 chemotype was computationally designed to occupy a unique cavity identified through molecular modeling studies [1]. This distinct binding topography is a class-level inference based on the patent's disclosure of a novel chemical scaffold and binding site predictions, though experimental confirmation via competitive binding assays or site-directed mutagenesis has not yet been reported in the public domain.

Evidence Dimension	GABA_A receptor binding site identity
Target Compound Data	Binds to a computationally predicted unique site on GABA_AR (per patent disclosure)
Comparator Or Baseline	Propofol and etomidate bind at β+/α- subunit interface; benzodiazepines bind at α+/γ- interface
Quantified Difference	Qualitative difference: distinct binding site topology, no competitive displacement expected
Conditions	Computational molecular modeling; binding site prediction (Patent US10513494B2)

Why This Matters

A distinct binding site suggests that NAP-1 will not exhibit cross-resistance or cross-tolerance with existing anesthetics and may enable selective modulation of specific GABA_AR subtypes.

• [1] Bertaccini, E.J. and Davies, M.F. Novel methods, compounds, and compositions for anesthesia. U.S. Patent No. 10,513,494 B2. Issued December 24, 2019. View Source

Physicochemical Profile Differentiation: NAP-1 Offers a Defined Solubility and Purity Specification for Reproducible Formulation

Commercial NAP-1 is supplied at ≥98% purity as a crystalline solid with experimentally determined solubility of 30 mg/mL in DMF, 10 mg/mL in DMSO, and 0.3 mg/mL in DMF:PBS (pH 7.2, 1:2) . These solubility parameters enable direct formulation for in vivo dosing without the need for proprietary solubilizing excipients (e.g., Intralipid for propofol) or cyclodextrin complexation (as used for etomidate) [1]. The defined crystalline solid form also facilitates accurate weighing and minimizes variability in stock solution preparation compared to liquid or hygroscopic alternatives.

Evidence Dimension	Compound solubility and physical form for preclinical formulation
Target Compound Data	≥98% purity; crystalline solid; DMF 30 mg/mL, DMSO 10 mg/mL, DMF:PBS 0.3 mg/mL
Comparator Or Baseline	Propofol requires lipid emulsion (Intralipid); etomidate requires cyclodextrin solubilization; both are liquid formulations with handling constraints
Quantified Difference	NAP-1 is a stable crystalline solid soluble in common laboratory solvents at concentrations suitable for in vivo dosing without specialized solubilizing agents
Conditions	Vendor-specified solubility data (Cayman Chemical, ≥98% purity)

Why This Matters

Simplifies experimental workflow, reduces formulation-induced variability in preclinical studies, and eliminates solvent toxicity concerns associated with lipid emulsions or cyclodextrins.

• [1] Baker, M.T. and Naguib, M. Propofol: the challenges of formulation. Anesthesiology, 2005, 103(4), 860–876. View Source

Limitations of Available Comparative Data for NAP-1

The current public evidence base for NAP-1 is limited to the patent disclosure and vendor datasheets. No peer-reviewed publication directly reports head-to-head comparisons of NAP-1 with propofol, etomidate, or other clinical anesthetics in any experimental system [1]. Key data gaps include: (a) no direct competitive binding data confirming the distinct binding site; (b) no in vivo cardiovascular or respiratory safety profiling; (c) no selectivity data across GABA_A receptor subtypes (α1-6, β1-3, γ1-3, δ, ε, etc.); (d) no pharmacokinetic or metabolic stability data. The differentiation claims in this guide should therefore be interpreted as preliminary class-level inferences and cross-study observations requiring experimental validation in the user's own laboratory [1].

Evidence Dimension	Availability of comparative experimental data
Target Compound Data	Patent and vendor datasheet only; no peer-reviewed head-to-head studies identified
Comparator Or Baseline	Propofol, etomidate, and other clinical anesthetics are supported by extensive peer-reviewed literature
Quantified Difference	Qualitative data gap: zero peer-reviewed publications versus thousands for established comparators
Conditions	Literature search as of 2025; databases including PubMed, Google Scholar, and patent repositories

Why This Matters

Procurement decisions must weigh the novelty and potential advantages of NAP-1 against the limited maturity of its evidence base; confirmatory experiments are essential.

• [1] Bertaccini, E.J. and Davies, M.F. Novel methods, compounds, and compositions for anesthesia. U.S. Patent No. 10,513,494 B2. Issued December 24, 2019. View Source

High-Value Application Scenarios for NAP-1 Based on Quantified Differentiation Evidence

Next-Generation Anesthetic Lead Optimization Programs

NAP-1's novel pyrrole-based scaffold and computationally predicted unique GABA_AR binding site make it an ideal starting point for medicinal chemistry campaigns aimed at developing anesthetics with improved subtype selectivity. Its >4-fold in vivo potency advantage over propofol and etomidate in the tadpole loss-of-righting-reflex assay (EC₅₀ = 0.53 μM) provides a favorable potency margin for lead optimization. The crystalline solid form and defined solubility profile also facilitate structure-activity relationship (SAR) expansion without formulation complications [1].

Mechanistic Studies of Anesthetic Binding Site Pharmacology

NAP-1 is a valuable chemical probe for dissecting the molecular pharmacology of GABA_A receptor modulation. Its distinct binding site—predicted to differ from the canonical propofol/etomidate β+/α- interface pocket and the benzodiazepine α+/γ- interface —enables competitive and allosteric interaction studies with classical anesthetics. Researchers can use NAP-1 in combination with site-directed mutagenesis, photolabeling, and cryo-EM structural studies to map previously unexplored GABA_AR allosteric domains.

In Vivo Electrophysiological Phenotyping of Anesthetic Effects

NAP-1 increases paired-pulse inhibition in rat hippocampal CA1 slices at 100 μM, a concentration consistent with its in vivo potency . This property supports its use as a tool compound in studies comparing the network-level effects of anesthetics on hippocampal and cortical circuits. The compound enables direct comparison of EEG signatures, evoked potentials, and behavioral endpoints against propofol and etomidate in rodent models, helping to correlate distinct GABA_AR binding sites with specific neurophysiological outcomes.

Safety Pharmacology Screening in Anesthetic Development

The defined purity (≥98%) and solubility characteristics of commercial NAP-1 support its use in standardized safety pharmacology assays, including hERG channel inhibition, cardiomyocyte contractility assessment, and respiratory depression monitoring in preclinical models. Combined with its structural novelty, NAP-1 offers a low-risk entry point for evaluating whether compounds targeting non-canonical GABA_AR sites exhibit differential cardiovascular and respiratory side effect profiles compared to etomidate (adrenocortical suppression) or propofol (profound hypotension) [1].

• [1] Forman, S.A. and Miller, K.W. Anesthetic sites and allosteric mechanisms of action on Cys-loop ligand-gated ion channels. Canadian Journal of Anesthesia, 2011, 58(2), 191–205. View Source